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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of chromium(III) salts in the leather tanning industry. This document is intended for scientific

professionals interested in the fundamental chemistry, industrial application, and analytical

evaluation of chrome-tanned leather.

Introduction
Chromium(III) tanning is the most widely used method for leather production, accounting for

over 80% of global leather manufacturing.[1][2] The process utilizes basic chromium sulfate,

Cr(OH)SO₄, which cross-links the collagen fibers in animal hides and skins.[3] This stabilization

process transforms the putrescible raw hide into a durable, flexible, and water-resistant

material known as leather.[1] Chrome-tanned leather, often referred to as "wet blue" in its semi-

finished state due to its characteristic blue color, is renowned for its softness, high hydrothermal

stability, and versatility in accepting a wide range of dyes and finishes.[4][5][6]

The key advantages of chrome tanning include a rapid processing time, typically 1-3 days, and

the resulting leather's superior mechanical properties and resistance to heat.[1][6] However, the

environmental impact of chromium is a significant concern, necessitating strict control over

wastewater treatment and the prevention of oxidation of the benign Cr(III) to the toxic

hexavalent chromium (Cr(VI)).[3]
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Chemical Mechanism of Chrome Tanning
The tanning process involves the formation of coordination complexes between chromium(III)

ions and the carboxyl groups of the collagen protein fibers. This cross-linking of the collagen

chains imparts stability to the leather. The process is pH-dependent, with the initial pickling step

lowering the pH to allow for the penetration of the chromium salts into the hide. Subsequent

basification raises the pH, promoting the reaction between the chromium and collagen.

Below is a simplified representation of the chrome tanning chemical pathway.
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Caption: Chemical pathway of chromium(III) tanning.

Experimental Protocols
The following are detailed protocols for the key stages of the chrome tanning process and

subsequent analysis of the tanned leather.

Protocol 1: Chrome Tanning of Goat Skins
This protocol describes a standard procedure for chrome tanning of delimed goat skins.

Materials:

Delimed goat skins

Formic acid
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Basic Chromium Sulfate (BCS)

Sodium formate

Sodium bicarbonate

Water

Tanning drum

Procedure:

Acidification: Place 10 kg of delimed goat skins into a tanning drum. Add 30 g of formic acid

dissolved in 300 ml of water. Tumble the skins for 20 minutes to achieve a pH of 5.5.[7]

Tanning: Add 420 g of basic chromium sulfate and 60 g of sodium formate to the drum.

Tumble for 2 hours.[7]

Penetration Check: After 2 hours, cut a small piece of the thickest part of a skin to check for

chrome penetration. A uniform blue color throughout the cross-section indicates complete

penetration.[7]

Basification: Once penetration is complete, increase the pH to promote fixation of the

chromium. The final pH of the leather should be in the range of 3.8-3.9.[4] This is achieved

by adding a solution of sodium bicarbonate in increments.

Washing and Piling: After basification, wash the tanned leather with plain water.[7] Unload

the "wet blue" leather from the drum and pile it for 2-3 days before further processing.[4]

Protocol 2: Determination of Shrinkage Temperature
The shrinkage temperature is a key indicator of the stability of the tanned leather.

Apparatus:

Shrinkage temperature tester

Sample cutting die
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Glycerol or water bath

Procedure:

Sample Preparation: Cut a sample of the tanned leather of specified dimensions using the

cutting die.

Measurement: Clamp the sample in the shrinkage temperature tester and immerse it in the

glycerol or water bath.

Heating: Heat the bath at a controlled rate.

Observation: The temperature at which the leather sample begins to shrink is recorded as

the shrinkage temperature.

Protocol 3: Determination of Chromium Content
This protocol outlines the determination of chromium content in tanned leather, expressed as %

Cr₂O₃.

Materials and Apparatus:

Leather sample

Perchloric acid

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma (ICP) Spectrometer

Microwave digester

Procedure:

Sample Preparation: Dry the leather sample overnight at 65°C and cut it into small pieces.[8]

Digestion: Weigh a known amount of the dried leather and perform an acidic microwave-

assisted digestion.[8]

Analysis: Analyze the digested sample for total chromium content using AAS or ICP,

according to ASTM D7967-21.[9]
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Calculation: The chromium content is typically expressed as a percentage of chromium(III)

oxide (Cr₂O₃) on a dry weight basis.

Data Presentation
The following tables summarize typical quantitative data for chrome-tanned leather.

Parameter Value Reference

Basic Chromium Sulfate Offer 8-10% (on pelt weight) [4]

Final Tanning pH 3.8 - 3.9 [4]

Chromium (as Cr₂O₃) Content 19-32 mg/g (1.9-3.2%) [8]

Shrinkage Temperature >100 °C

Mechanical Property Test Method Typical Value Range

Tensile Strength ISO 3376:2011 15 - 30 N/mm²

Percentage Elongation ISO 3376:2011 40 - 70%

Tear Strength ISO 3377-2 30 - 80 N/mm

Experimental Workflow
The following diagram illustrates the general workflow for the chrome tanning process and

quality control.
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Caption: General workflow for chrome tanning and quality control.
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Conclusion
The use of chromium(III) salts in leather tanning provides a rapid and efficient method for

producing high-quality, versatile leather with excellent physical properties. The detailed

protocols and data presented in these application notes offer a foundation for researchers and

scientists to understand and further investigate the chrome tanning process. Adherence to

established analytical methods is crucial for ensuring the quality and safety of the final leather

product. Further research into high-exhaustion and chrome-recycling tanning methods is

essential for improving the sustainability of this vital industrial process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143656#use-of-chromium-iii-salts-in-leather-
tanning-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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